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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

Cat. No.: B15542061

Get Quote

Chemical Identifier: The formula C5-Conh-C2-N-CH3 is interpreted as N-ethyl-N-

methylhexanamide. The "C5" refers to the five-carbon chain (pentyl group) attached to the

carbonyl carbon, forming a hexanoyl group. The "C2" (ethyl) and "CH3" (methyl) groups are

attached to the nitrogen atom of the amide.

This guide provides essential safety and logistical information for the proper handling and

disposal of N-ethyl-N-methylhexanamide in a laboratory setting. Adherence to these

procedures is critical for ensuring the safety of personnel, maintaining regulatory compliance,

and protecting the environment.

Immediate Safety and Handling Precautions
Before handling N-ethyl-N-methylhexanamide, it is imperative to consult the Safety Data Sheet

(SDS) and be equipped with the appropriate Personal Protective Equipment (PPE). The

following general precautions should be observed:

Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]
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Hand Protection: Use chemically resistant gloves (e.g., nitrile) inspected for integrity

before use.[1]

Body Protection: Wear a laboratory coat and long-sleeved clothing.[3]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or

smoke in the work area.[1] Wash hands thoroughly after handling.[2] Keep the chemical

away from heat and incompatible materials such as strong oxidizing agents.[2]

Quantitative Data
The following table summarizes key quantitative data for N-ethyl-N-methylhexanamide and the

closely related compound N,N-Dimethylhexanamide.

Property
Value (N-ethyl-N-
methylhexanamide)

Value (N,N-
Dimethylhexanami
de)

Source

Molecular Formula C₉H₁₉NO C₈H₁₇NO [4]

Molecular Weight 157.25 g/mol
Not specified in

snippets
[4]

CAS Number
Not available in

snippets
5830-30-8 [3]

Hazard Statements
Not specified in

snippets

H302: Harmful if

swallowed
[1]

Precautionary

Statements

Not specified in

snippets

P501: Dispose of

contents/container to

an approved waste

disposal plant

[1][3]

Disposal Decision Workflow
The proper disposal route for N-ethyl-N-methylhexanamide involves treating it as hazardous

chemical waste. The following workflow outlines the necessary steps from waste generation to

final disposal.
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Waste Generation
(N-ethyl-N-methylhexanamide)

Assess Waste
(Consult SDS and institutional policy)

Segregate Waste
(Collect in a dedicated, compatible container)

Label Container
(Contents, Hazards, Date)

Store in Satellite Accumulation Area (SAA)

Arrange for Pickup
(Contact Environmental Health & Safety - EHS)

EHS Pickup & Final Disposal
(Transport to a licensed waste facility)

Click to download full resolution via product page

Caption: Disposal workflow for N-ethyl-N-methylhexanamide.

Step-by-Step Disposal Protocol
The recommended and most compliant method for disposing of N-ethyl-N-methylhexanamide

is through a licensed hazardous waste management service. In-laboratory treatment of
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substituted amides is generally not recommended unless explicitly permitted and defined by

your institution's Environmental Health & Safety (EHS) department.[5]

Experimental Protocol for Hazardous Waste Collection and Disposal

Waste Segregation and Collection:

Collect all waste containing N-ethyl-N-methylhexanamide (pure substance, contaminated

materials, or solutions) in a designated hazardous waste container.[1][6]

The container must be chemically compatible (e.g., high-density polyethylene or glass), in

good condition, and have a secure, leak-proof lid.[5]

Do not mix this waste with other incompatible waste streams.

Container Labeling:

Clearly label the waste container using your institution's official hazardous waste tags.

The label must include:

The words "Hazardous Waste".

The full chemical name: "N-ethyl-N-methylhexanamide".

All other constituents and their approximate percentages.

The associated hazards (e.g., "Harmful if Swallowed", "Irritant").[1][5]

The accumulation start date.

Storage:

Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[5]

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.
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Ensure the container is kept closed except when adding waste.

Arrange for Disposal:

Once the container is full or the accumulation time limit is reached (as per institutional and

regulatory guidelines), contact your institution's EHS department to schedule a pickup.[5]

Follow all institutional procedures for waste hand-off to ensure a compliant transfer.

Important Considerations:

Empty Containers: Containers that held N-ethyl-N-methylhexanamide should be triple-rinsed

with a suitable solvent.[7] The rinsate must be collected and disposed of as hazardous

waste. After proper rinsing, the container can often be disposed of as regular laboratory

glass or plastic waste, but confirm this with your institution's policy.[6]

Spill Cleanup: In the event of a spill, wear appropriate PPE.[1] Absorb the spill with an inert

material (e.g., vermiculite, sand) and collect it in a sealed container for disposal as

hazardous waste.[8] Use spark-proof tools if the material is flammable.[1] Ventilate the area

and wash the spill site after material pickup is complete.

Regulatory Compliance: All disposal procedures must comply with local, state, and federal

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[5] Always defer to your institution's EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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